Cas no 1261999-72-7 ([1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-3'-cyano-4'-hydroxy-, methyl ester)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-3'-cyano-4'-hydroxy-, methyl ester
• CAS No: 1261999-72-7
• MF: C₁₅H₁₀ClNO₃
• MW: 287.697803020477
• MDL: MFCD18314534
• CID: 2768497
• Update Time: 2025-06-12

[1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-3'-cyano-4'-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-3'-cyano-4'-hydroxy-, methyl ester

• MDL： MFCD18314534
• Inchi： 1S/C15H10ClNO3/c1-20-15(19)10-2-4-13(16)12(7-10)9-3-5-14(18)11(6-9)8-17/h2-7,18H,1H3
• InChI Key： YGAVGZJBJIUYOL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(O)C(C#N)=C2)=C(Cl)C=CC(C(OC)=O)=C1

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-3'-cyano-4'-hydroxy-, methyl ester

Recent Advances in the Study of [1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-3'-cyano-4'-hydroxy-, methyl ester (CAS: 1261999-72-7)

The compound [1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-3'-cyano-4'-hydroxy-, methyl ester (CAS: 1261999-72-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate.

Recent studies have focused on the synthesis and optimization of this biphenyl derivative, which exhibits a unique combination of functional groups, including a chloro, cyano, and hydroxy moiety. These structural features contribute to its ability to interact with various biological targets, making it a promising scaffold for drug development. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to achieve high yields and purity of the compound.

In vitro and in vivo studies have demonstrated that [1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-3'-cyano-4'-hydroxy-, methyl ester exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. For instance, recent findings indicate that the compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This suggests its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of the compound have revealed favorable absorption and distribution profiles, with moderate metabolic stability. These characteristics are critical for its development as a therapeutic agent. Additionally, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of the cyano and hydroxy groups in mediating these interactions.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing potential off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index and minimize toxicity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 6-chloro-3'-cyano-4'-hydroxy-, methyl ester represents a valuable chemical entity with significant potential in drug discovery. Its unique structural features and biological activity make it a compelling subject for further investigation. Future studies should aim to elucidate its mechanism of action in greater detail and explore its applicability in treating various diseases, including inflammation and cancer.